Cas no 948840-25-3 (1-(4-(1,2,3,4-Tetrahydroxybutyl)-1H-imidazol-2-yl)ethanone oxime)

• Product Name: 1-(4-(1,2,3,4-Tetrahydroxybutyl)-1H-imidazol-2-yl)ethanone oxime
• CAS No: 948840-25-3
• MF: C₉H₁₅N₃O₅
• MW: 245.232502222061
• CID: 834587
• Update Time: 2023-08-03

1-(4-(1,2,3,4-Tetrahydroxybutyl)-1H-imidazol-2-yl)ethanone oxime Chemical and Physical Properties

Names and Identifiers

• LX2931
• C5AGI979T7
• LX3305
• BDBM50018270
• LX 3305
• LX 2931
• 1-(4-(1,2,3,4-Tetrahydroxybutyl)-1H-imidazol-2-yl)ethanone oxime

• Inchi： 1S/C9H15N3O5/c1-4(12-17)9-10-2-5(11-9)7(15)8(16)6(14)3-13/h2,6-8,13-17H,3H2,1H3,(H,10,11)/b12-4+/t6-,7-,8-/m1/s1
• InChI Key： AMXVYJYMZLDINS-RSWLNLDNSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H](C1=CN=C(/C(/C)=N/O)N1)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Topological Polar Surface Area: 142

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols